4-((2-isopropyl-1H-imidazol-1-yl)methyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((2-isopropyl-1H-imidazol-1-yl)methyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C19H24F3N3O3S and its molecular weight is 431.47. The purity is usually 95%.
BenchChem offers high-quality 4-((2-isopropyl-1H-imidazol-1-yl)methyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2-isopropyl-1H-imidazol-1-yl)methyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Ionic Liquids
- A study by Zhang, Martin, and Desmarteau (2003) demonstrates the direct methylation or trifluoroethylation of imidazole and pyridine derivatives, including compounds similar to the one , to produce high yields of corresponding salts. This methodology simplifies the route to a variety of room temperature ionic liquids (RTILs), highlighting its importance in chemical synthesis processes and the potential for creating new ionic liquid forms Direct methylation and trifluoroethylation of imidazole and pyridine derivatives.
Heterocyclic Chemistry
- The work of El-Kashef, Geies, El-Dean, and Abdel-Hafez (2007) on the synthesis of thieno[2,3-c]pyridines and related heterocyclic systems elaborates on reactions involving 1-isopropyl-4-piperidone, which shares structural similarities with the compound . Their research provides insights into the versatile chemistry of piperidine derivatives in generating diverse heterocyclic compounds Synthesis of thieno[2,3-c]pyridines and related heterocyclic systems.
Ligand Design and Receptor Binding
- A study on the synthesis of highly potent fluorescence-tagged nonimidazole histamine H3 receptor ligands by Amon et al. (2007) details the coupling of (3-phenoxypropyl)piperidine derivatives to fluorescent moieties. These compounds, including structural analogs of the queried compound, exhibit significant affinities for the histamine H3 receptor, underscoring their potential in receptor binding studies and as tools for understanding receptor-ligand interactions Highly Potent Fluorescence‐Tagged Nonimidazole Histamine H3 Receptor Ligands.
Antimicrobial and Biological Activities
- Research by Khalid et al. (2016) on the synthesis, spectral analysis, and anti-bacterial study of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide demonstrates the biological activity of compounds structurally related to the one of interest. Their findings contribute to understanding the antimicrobial properties of piperidine derivatives and the potential for developing new antimicrobial agents Synthesis, spectral analysis and anti-bacterial study of N-substituted derivatives.
properties
IUPAC Name |
4-[(2-propan-2-ylimidazol-1-yl)methyl]-1-[4-(trifluoromethoxy)phenyl]sulfonylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24F3N3O3S/c1-14(2)18-23-9-12-24(18)13-15-7-10-25(11-8-15)29(26,27)17-5-3-16(4-6-17)28-19(20,21)22/h3-6,9,12,14-15H,7-8,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFJBXJYDODMQOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=CN1CC2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2-isopropyl-1H-imidazol-1-yl)methyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.